4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine

• IUPAC Name: N-[4-(9H-fluoren-9-yl)piperazin-1-yl]-1-(2-methylphenyl)methanimine
• InChI: InChI=1S/C25H25N3/c1-19-8-2-3-9-20(19)18-26-28-16-14-27(15-17-28)25-23-12-6-4-10-21(23)22-11-5-7-13-24(22)25/h2-13,18,25H,14-17H2,1H3
• InChI Key: ODVWGMMOKQFGKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C=NN2CCN(CC2)C3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C25H25N3
• Molecular Weight: 367.5 g/mol

Description

4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine, also known as FM2-10, is a fluorescent dye that has been widely used in scientific research. This compound has several unique properties that make it a valuable tool for studying various biological processes.

Mechanism of Action

4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine works by binding to hydrophobic regions of proteins, DNA, and RNA. It has been shown to bind to the hydrophobic pockets of proteins and to intercalate into DNA and RNA. This binding results in a change in the fluorescence properties of 4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine, which can be used to monitor changes in the conformation and structure of the biomolecule.
Biochemical and Physiological Effects
4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine has been shown to have minimal biochemical and physiological effects on cells and tissues. It has been shown to be non-toxic and to have minimal effects on cell viability and proliferation. However, it is important to note that the concentration of 4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine used in experiments should be carefully controlled to avoid any potential adverse effects.

Advantages and Limitations for Lab Experiments

4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine has several advantages for lab experiments. It is a highly sensitive and specific fluorescent probe that can be used to study a wide range of biological processes. It is also relatively easy to use and can be incorporated into a variety of experimental setups. However, it is important to note that 4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine has some limitations. Its fluorescence properties can be affected by changes in pH, temperature, and ionic strength, which can limit its use in certain experimental conditions.

Future Directions

There are several future directions for the use of 4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine in scientific research. One possible direction is the development of new derivatives of 4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine with improved properties, such as increased sensitivity and specificity. Another direction is the use of 4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine in vivo to study biological processes in living organisms. Finally, 4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine could be used in combination with other fluorescent probes to study complex biological processes such as protein-protein interactions and signal transduction pathways.
Conclusion
In conclusion, 4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine is a valuable tool for studying various biological processes. Its unique properties make it a highly sensitive and specific fluorescent probe that can be used in a wide range of experimental setups. Further research on 4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine and its derivatives could lead to new insights into the structure and function of biomolecules and the dynamics of cellular processes.

Scientific Research Applications

4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine has been used extensively in scientific research as a fluorescent probe for studying various biological processes. It has been used to study the structure and function of proteins, DNA, and RNA. It has also been used to study the dynamics of cellular processes such as endocytosis, exocytosis, and membrane trafficking.